Cas no 312512-38-2 (5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole)

• Product Name: 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole
• CAS No: 312512-38-2
• MF: C₃H₄BrN₃O₂S
• MW: 226.0517578125
• MDL: MFCD20537457
• CID: 4712508
• Update Time: 2023-08-16

5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole
• 3-bromo-5-methylsulfonyl-1H-1,2,4-triazole
• SKMPKUZJIVVSEJ-UHFFFAOYSA-N
• BBL033177
• STL242638
• FCH1601082
• 1,2,4-Triazole, 3-bromo-5-methylsulfonyl-
• 5-bromo-3-methanesulfonyl-1H-1,2,4-triazole
• 3-Bromo-1H-1,2,4-triazol-5-yl methyl sulfone #
• 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

• MDL： MFCD20537457
• Inchi： 1S/C3H4BrN3O2S/c1-10(8,9)3-5-2(4)6-7-3/h1H3,(H,5,6,7)
• InChI Key： SKMPKUZJIVVSEJ-UHFFFAOYSA-N
• SMILES： BrC1=NNC(=N1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 0.6
• Topological Polar Surface Area: 84.1